Cas no 1307424-31-2 (3-(methoxycarbonyl)amino-5-(trifluoromethyl)benzoic acid)

• Product Name: 3-(methoxycarbonyl)amino-5-(trifluoromethyl)benzoic acid
• CAS No: 1307424-31-2
• MF: C₁₀H₈F₃NO₄
• MW: 263.170033454895
• CID: 4587319
• PubChem ID: 61235129
• Update Time: 2025-05-20

3-(methoxycarbonyl)amino-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(methoxycarbonyl)amino]-5-(trifluoromethyl)benzoic acid
• 3-(methoxycarbonyl)amino-5-(trifluoromethyl)benzoic acid

• Inchi： 1S/C10H8F3NO4/c1-18-9(17)14-7-3-5(8(15)16)2-6(4-7)10(11,12)13/h2-4H,1H3,(H,14,17)(H,15,16)
• InChI Key： VCHYKBNSTLVIER-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C(F)(F)F)=CC(NC(OC)=O)=C1

Additional information on 3-(methoxycarbonyl)amino-5-(trifluoromethyl)benzoic acid

Comprehensive Overview of 3-(methoxycarbonyl)amino-5-(trifluoromethyl)benzoic acid (CAS No. 1307424-31-2)

3-(methoxycarbonyl)amino-5-(trifluoromethyl)benzoic acid (CAS No. 1307424-31-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzoic acid derivative is characterized by its unique functional groups, including a methoxycarbonylamino moiety and a trifluoromethyl substituent, which contribute to its distinct chemical properties and potential applications. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, given its ability to modulate electronic and steric effects in molecular structures.

The compound’s CAS number 1307424-31-2 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its systematic name, 3-(methoxycarbonyl)amino-5-(trifluoromethyl)benzoic acid, reflects its IUPAC nomenclature, which is essential for accurate communication among chemists. The presence of the trifluoromethyl group is noteworthy, as this moiety is often associated with enhanced metabolic stability and lipophilicity in drug design—a topic frequently searched in AI-driven drug discovery platforms and medicinal chemistry forums.

In recent years, the demand for fluorinated compounds like 3-(methoxycarbonyl)amino-5-(trifluoromethyl)benzoic acid has surged due to their applications in precision medicine and sustainable agriculture. For instance, the trifluoromethyl group is a common feature in herbicides and pharmaceuticals, aligning with the growing interest in green chemistry and eco-friendly agrochemicals. Searches for "fluorine in drug design" or "benzoic acid derivatives in agriculture" often highlight such compounds, underscoring their relevance in contemporary research.

From a synthetic perspective, CAS 1307424-31-2 is typically prepared via multi-step organic reactions, including carboxylation and amidation processes. Its methoxycarbonylamino group can serve as a protective or reactive site, making it versatile for further derivatization. This adaptability is crucial for high-throughput screening (HTS) in drug discovery, a topic frequently explored in AI-based molecular modeling discussions. Researchers also investigate its solubility and crystalline properties, which are critical for formulation development—a recurring theme in pharmaceutical optimization queries.

The compound’s potential extends to material science, where its aromatic and fluorinated structure could contribute to advanced polymers or coatings. This intersection with industrial applications is another area of interest, as evidenced by searches for "fluorinated aromatic compounds in materials". Furthermore, its stability under various pH conditions makes it a candidate for analytical chemistry standards, a niche yet vital application.

In summary, 3-(methoxycarbonyl)amino-5-(trifluoromethyl)benzoic acid (CAS No. 1307424-31-2) exemplifies the convergence of medicinal chemistry, agrochemical innovation, and material science. Its structural features align with trending topics like fluorine chemistry and sustainable synthesis, ensuring its continued relevance in scientific and industrial domains. As research evolves, this compound is poised to play a pivotal role in addressing challenges in drug development and environmentally conscious manufacturing.